Cas no 1185538-68-4 (N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine)

• Product Name: N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine
• CAS No: 1185538-68-4
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 4684199
• Update Time: 2025-06-07

N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C10H17N5/c1-14(2)9-7-10(13-8-12-9)15-5-3-11-4-6-15/h7-8,11H,3-6H2,1-2H3
• InChI Key： XJISYERCUUFJRB-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N(C)C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 44.3

Additional information on N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine

Introduction to N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine (CAS No: 1185538-68-4)

N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185538-68-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrimidine core, which is a common motif in many bioactive molecules, and is further modified with a piperazine moiety at the 6-position. This structural feature enhances its binding affinity to various biological targets, making it a valuable scaffold for the design of novel therapeutic agents.

The< strong>piperazine moiety in N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine is known for its ability to interact with a wide range of biological targets, including enzymes and receptors. Piperazine derivatives are frequently employed in the development of drugs targeting central nervous system disorders, such as antipsychotics and antidepressants, due to their ability to modulate neurotransmitter systems. The presence of this group in the current compound suggests that it may exhibit similar pharmacological properties, making it a promising candidate for further investigation in the treatment of neurological and psychiatric disorders.

Recent advancements in drug discovery have highlighted the importance of rational drug design, where the structural features of a compound are carefully tailored to optimize its interaction with biological targets. N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine exemplifies this approach, as its design incorporates known pharmacophores that are known to enhance binding affinity and selectivity. The pyrimidine ring, being a heterocyclic aromatic compound, provides a stable framework for further functionalization, allowing chemists to introduce additional modifications that can fine-tune the pharmacological profile of the molecule.

In the context of current research, N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine has been investigated for its potential role in modulating inflammatory pathways. Inflammatory processes are implicated in a variety of diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that certain piperazine derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural similarity between N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine and these known anti-inflammatory agents suggests that it may also exhibit comparable effects. This hypothesis is supported by preliminary computational studies that predict favorable interactions between this compound and target proteins involved in inflammation.

The synthesis of N,N-Dimethyl-6-(piperazin-1-yl)pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of a pyrimidine intermediate, which is then functionalized at the 6-position with a piperazine group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The use of such methodologies not only improves the overall yield but also minimizes the formation of unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of N,N-Dimethyl-6-(piperazin-1-y l)pyrimidin -4 -amine are another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption characteristics when administered orally. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing regimens.

Investigations into the mechanism of action of N,N-Dimethyl -6-( piperazin -1 -yl ) pyrimidin -4 -amine have revealed interesting insights into its interactions with biological targets. The< strong>piperazine moiety appears to be crucial for binding to specific amino acid residues on target proteins, thereby modulating their activity. This interaction can lead to downstream effects that influence various cellular processes, including signal transduction and gene expression. Further research is ongoing to elucidate the precise molecular mechanisms by which this compound exerts its therapeutic effects.

The potential applications of N,N-Dimethyl -6-( piperazin -1 -yl ) pyrimidin -4 -amine extend beyond neurological and inflammatory disorders. Its structural framework allows for further modifications that could tailor its activity towards other therapeutic areas, such as oncology and cardiovascular diseases. For instance, researchers have explored the possibility of using this compound as a lead structure for developing kinase inhibitors, which are known for their role in cancer therapy. By modifying specific regions of the molecule, it may be possible to enhance its potency against particular kinases while minimizing off-target effects.

In conclusion, N,N-Dimethyl -6-( piperazin -1 -yl ) pyrimidin -4 -amine (CAS No: 1185538-68-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, underscoring its importance in drug development efforts.